3-Phosphonopropane-1-sulfonic acid

• CAS No.: 51891-04-4
• Molecular Formula: C3H9O6PS
• Molecular Weight: 204.14 g/mol
• IUPAC Name: 3-phosphonopropane-1-sulfonic acid
• InChI: InChI=1S/C3H9O6PS/c4-10(5,6)2-1-3-11(7,8)9/h1-3H2,(H2,4,5,6)(H,7,8,9)
• InChI Key: FLIYXYOIXHUSLH-UHFFFAOYSA-N
• Canonical SMILES: C(CP(=O)(O)O)CS(=O)(=O)O

Description

3-Phosphonopropane-1-sulfonic acid is a high-purity chemical reagent featuring a unique molecular structure with both phosphonic and sulfonic acid functional groups. This combination makes it a versatile and highly water-soluble compound capable of strong chelation and interaction with metal ions. Its structure is analogous to other propane-sulfonic acid derivatives, such as 3-aminopropane-1-sulfonic acid (homotaurine), which is known for its biological activity . The presence of two distinct acidic moieties on a short-chain alkane backbone suggests potential applications in various research fields. Researchers can explore its use in metal chelation and catalysis, similar to phosphino-sulfonic acid compounds used in catalytic processes . It may also serve as a key synthetic intermediate or building block for further chemical synthesis, including the creation of more complex sulfonic and phosphonic acid derivatives. Additionally, its bifunctional nature could be valuable in formulating buffers or studying crystal growth inhibition. As with related research chemicals, appropriate safety precautions should be observed. This product is intended For Research Use Only and is not for diagnostic or therapeutic purposes.

Comparison with Similar Compounds

Substituent Diversity and Functional Properties

The table below compares 3-phosphonopropane-1-sulfonic acid with structurally related propane sulfonic acid derivatives, emphasizing substituent effects on chemical behavior and applications:

Compound Name	Substituent	Molecular Formula	Molecular Weight	CAS Number	Key Properties/Applications	References
3-Phosphonopropane-1-sulfonic acid	Phosphonic acid (-PO₃H₂)	C₃H₉O₆PS	212.13 (hypothetical)	N/A	Hypothetical: Chelation, catalysis	Inferred
3-Aminopropane-1-sulfonic acid	Amino (-NH₂)	C₃H₉NO₃S	139.17	3687-18-1	Zwitterionic drug candidate (Alzheimer’s), stabilizer
3-Morpholinopropane sulfonic acid	Morpholino (C₄H₈NO)	C₇H₁₅NO₄S	209.26	1132-61-2	Biological buffer (MOPS), pH 6.5–7.9
3-Mercaptopropanesulfonic acid	Thiol (-SH)	C₃H₈O₃S₂	156.22	49594-30-1	Corrosion inhibition, biochemical assays
Propane sultone	Cyclic sulfonic ester	C₃H₆O₃S	122.14	1120-71-4	Alkylating agent, toxic intermediate
3-(2-Benzothiazolylthio)-1-propanesulfonic acid	Benzothiazolylthio	C₁₀H₁₁NO₃S₃	297.39	4720-61-0	Enzyme inhibition (triosephosphate isomerase)

Structural and Functional Analysis

Amino vs. Phosphono Groups

• 3-Aminopropane-1-sulfonic acid (Tramiprosate): The amino group imparts zwitterionic properties, enhancing solubility and enabling blood-brain barrier penetration for neurological applications.
• Hypothetical 3-Phosphonopropane-1-sulfonic acid: The phosphonic acid group would confer strong metal-chelating ability, similar to phosphonates used in water treatment (e.g., ATMP, a corrosion inhibitor).

Morpholino vs. Thiol Substituents

• 3-Morpholinopropane sulfonic acid (MOPS): The morpholino ring stabilizes pH in biochemical buffers due to its pKa (~7.2) and low reactivity with metal ions.
• 3-Mercaptopropanesulfonic acid : The thiol group enables redox activity, making it useful in electroplating and as a reducing agent in organic synthesis.

Perfluorinated Derivatives

Compounds like 3,3,3-Trifluoropropane-1-sulfonic acid () exhibit high thermal stability and hydrophobicity, suited for surfactants. However, perfluorinated analogs raise environmental concerns due to persistence. In contrast, 3-phosphonopropane-1-sulfonic acid’s biodegradability would depend on its substituent stability.

Q & A

Basic Research Questions

Q. What are the recommended synthesis protocols for 3-phosphonopropane-1-sulfonic acid, and how can purity be optimized?

• Methodological Answer : Synthesis typically involves reacting propane derivatives with sulfonic acid precursors under controlled conditions. For example, analogous sulfonic acids (e.g., 3-(4-fluorophenyl)propane-1-sulfonic acid) are synthesized via sulfonation of alkyl halides using sodium sulfite . For phosphonates, phosphorylation steps with phosphonic acid derivatives (e.g., propylphosphonic acid synthesis via hydrolysis of phosphonic esters) are applicable . Purification via recrystallization or ion-exchange chromatography is recommended. Purity optimization requires monitoring by HPLC or NMR (e.g., using 3-(trimethylsilyl)propane-1-sulfonic acid as an internal NMR standard for calibration) .

Synthesis Route	Key Reagents	Yield Optimization Tips
Sulfonation of alkyl halide	Na₂SO₃, H₂O	Use inert atmosphere to prevent oxidation
Phosphorylation reaction	PCl₃, H₃PO₄ derivatives	Control stoichiometry and pH

Q. How can 3-phosphonopropane-1-sulfonic acid be characterized for structural and functional validation?

• Methodological Answer :

• NMR Spectroscopy : Use ¹H/³¹P NMR to confirm sulfonic acid (-SO₃H) and phosphonate (-PO₃H₂) groups. Reference 3-(trimethylsilyl)propane-1-sulfonic acid (TMSPSA) as an internal standard for chemical shift calibration in aqueous solutions .
• FT-IR : Identify characteristic peaks for S=O (~1040 cm⁻¹) and P=O (~1250 cm⁻¹).
• Mass Spectrometry (MS) : High-resolution ESI-MS can validate molecular weight and fragmentation patterns.

Q. What are the stability considerations for 3-phosphonopropane-1-sulfonic acid in aqueous and non-aqueous systems?

• Methodological Answer : Stability depends on pH and temperature. In aqueous solutions, sulfonic acids (e.g., 3-methoxypropane-1-sulfonic acid) remain stable at pH 2–10 due to strong acid dissociation . For phosphonate groups, avoid alkaline conditions (>pH 10) to prevent hydrolysis. Long-term storage recommendations:

• Aqueous: Store at 4°C with 0.1% NaN₃ to inhibit microbial growth.
• Solid: Desiccate under vacuum to prevent hygroscopic degradation .

Advanced Research Questions

Q. How does the dual functionalization (sulfonic acid and phosphonate) influence the coordination chemistry of 3-phosphonopropane-1-sulfonic acid with metal ions?

• Methodological Answer : The sulfonic acid group acts as a strong Brønsted acid, while the phosphonate serves as a multidentate ligand. Study coordination using:

• Isothermal Titration Calorimetry (ITC) : Quantify binding constants with transition metals (e.g., Fe³⁺, Cu²⁺).
• X-ray Crystallography : Resolve metal-ligand complexes (e.g., analogous to PFSA ionomer-metal interactions in fuel cells) .
  • Key Insight : Competitive binding between sulfonate and phosphonate groups may create pH-dependent coordination modes, requiring controlled experimental design .

Q. What computational modeling approaches are suitable for predicting the structure-property relationships of 3-phosphonopropane-1-sulfonic acid in polymer electrolytes?

• Methodological Answer :

• DFT Calculations : Model proton transport mechanisms through sulfonic acid networks, referencing perfluorinated sulfonic-acid (PFSA) ionomer studies .
• Molecular Dynamics (MD) : Simulate hydration-dependent conductivity using tools like GROMACS. Parameters from analogous compounds (e.g., 3-aminopropane-1-sulfonic acid) can inform force fields .
  • Data Contradiction Note : Experimental proton conductivity may deviate from simulations due to amorphous phase heterogeneity, necessitating hybrid experimental-computational validation .

Q. How can researchers resolve contradictory data on the biological activity of 3-phosphonopropane-1-sulfonic acid in enzyme inhibition assays?

• Methodological Answer :

• Dose-Response Curves : Test across a wide concentration range (nM–mM) to identify non-specific binding artifacts.
• Control Experiments : Use structurally similar analogs (e.g., 3-(cyclohexylamino)propane-1-sulfonic acid) to isolate functional group contributions .
• Structural Analysis : Perform X-ray crystallography or cryo-EM to visualize enzyme-ligand interactions, as done for sulfonamide inhibitors .

Q. What advanced degradation pathways are relevant for 3-phosphonopropane-1-sulfonic acid in environmental or biological systems?

• Methodological Answer :

• Oxidative Degradation : Use LC-MS to identify sulfone or phosphate byproducts under UV/H₂O₂ treatment, referencing PFAS degradation studies .
• Biodegradation : Employ microbial consortia from contaminated sites and monitor via ³¹P NMR to track phosphonate mineralization .